7-Chloro-5-phenyl-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinazoline

• CAS No.: 57370-31-7
• Molecular Formula: C16H8ClF3N4
• Molecular Weight: 348.71 g/mol
• IUPAC Name: 7-chloro-5-phenyl-1-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]quinazoline
• InChI: InChI=1S/C16H8ClF3N4/c17-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)21-15-23-22-14(24(12)15)16(18,19)20/h1-8H
• InChI Key: RPNJHSCZRJVEGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=NN=C(N3C4=C2C=C(C=C4)Cl)C(F)(F)F

Description

7-Chloro-5-phenyl-1-(trifluoromethyl)[1,2,4]triazolo[4,3-a]quinazoline is a useful research compound. Its molecular formula is C16H8ClF3N4 and its molecular weight is 348.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the next place, a mixture of 1.0 g of 2-(2-trifluoroacetylhydrazino)-4-phenyl-6-chloroquinazoline thus obtained and 20 g of polyphosphoric acid was heated at 150° C for 2 hours. The mixture was then poured into ice-water and made alkaline with concentrated ammonia water. The resulting crystals were collected by filtration, washed with water, dried and dissolved in chloroform, and purified by chromatography on silica gel using chloroform as an eluent to give 1-trifluoromethyl-5-phenyl-7-chloro-s-triazolo[4,3-a]quinazoline, m.p. 241° - 242° C.